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Compound of Interest

Compound Name: TCO-PEG8-amine

Cat. No.: B11834827 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

of TCO-PEG8-amine in aqueous buffers is critical for the successful design and execution of

bioconjugation experiments. This in-depth technical guide provides a comprehensive overview

of the available data on the solubility of TCO-PEG8-amine, outlines detailed experimental

protocols for its determination, and discusses the stability of this versatile linker.

TCO-PEG8-amine is a heterobifunctional crosslinker that plays a pivotal role in the field of

bioorthogonal chemistry. It features a trans-cyclooctene (TCO) group for rapid and specific

reaction with tetrazines, and a primary amine for conjugation to biomolecules. The eight-unit

polyethylene glycol (PEG) spacer is intentionally included to enhance the hydrophilicity and

aqueous solubility of the molecule.[1][2] While manufacturer data sheets and scientific literature

confirm its general solubility in water, precise quantitative data in various aqueous buffers is not

extensively published.
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Property Description Source

Chemical Name
trans-Cyclooctene-PEG8-

amine
N/A

Molecular Formula C27H52N2O10 [3]

Molecular Weight 564.7 g/mol [3]

General Solubility
Aqueous soluble; Soluble in

DMSO, DCM, DMF
[3]

Quantitative Solubility Data
Precise, peer-reviewed quantitative solubility data for TCO-PEG8-amine in a range of aqueous

buffers is limited. However, information for related compounds and general statements from

suppliers provide valuable insights.

Compound Solvent/Buffer Solubility Source

TCO PEG Amine

(general)
Water > 5 mg/mL [4]

TCO-PEG8-NHS

Ester
Water ≥ 100 mg/mL [5]

It is important to note that the solubility of TCO-PEG8-amine can be influenced by several

factors, including the specific buffer composition, ionic strength, pH, and temperature. The

primary amine group has a pKa that will affect its protonation state and, consequently, its

interaction with the solvent at different pH values.

Stability in Aqueous Buffers
The stability of TCO-PEG8-amine in aqueous solutions is primarily governed by the TCO ring.

The strained trans-isomer can relax to the less reactive cis-cyclooctene (CCO) isomer over

time.[3] Studies on other TCO derivatives have shown stability in phosphate-buffered saline

(PBS) for hours to days.[6][7] For long-term storage, it is recommended to keep the compound

at -20°C in a sealed, moisture- and light-protected container.[2]
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Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data in their specific experimental systems, the

following generalized protocol, based on the common shake-flask method, can be adapted.

Objective: To determine the saturation solubility of TCO-PEG8-amine in a specific aqueous

buffer.

Materials:

TCO-PEG8-amine

Aqueous buffer of interest (e.g., PBS, MES, HEPES at a defined pH)

Microcentrifuge tubes

Orbital shaker or vortex mixer

Microcentrifuge

Analytical instrumentation for quantification (e.g., HPLC, LC-MS, or a spectrophotometer if a

suitable chromophore is present or can be attached)

Procedure:

Sample Preparation: Add an excess amount of TCO-PEG8-amine to a known volume of the

desired aqueous buffer in a microcentrifuge tube. The excess solid should be clearly visible.

Equilibration: Seal the tubes and agitate them at a constant temperature for a defined period

(e.g., 24-48 hours) to ensure that equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the tubes at high speed (e.g., >10,000 x g) for

15-30 minutes to pellet the undissolved solid.

Supernatant Collection: Carefully collect a precise aliquot of the clear supernatant without

disturbing the pellet.

Quantification:
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Prepare a series of dilutions of the supernatant with the same buffer.

Analyze the concentration of TCO-PEG8-amine in the dilutions using a validated

analytical method. A standard curve with known concentrations of the compound should

be prepared in the same buffer to ensure accurate quantification.

Data Analysis: Calculate the concentration of TCO-PEG8-amine in the original, undiluted

supernatant. This value represents the saturation solubility under the tested conditions.

Express the solubility in units such as mg/mL or mM.
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Preparation

Separation

Quantification

Add excess TCO-PEG8-amine to buffer

Equilibrate with agitation (24-48h)

Centrifuge to pellet undissolved solid

Collect clear supernatant

Prepare dilutions of supernatant

Analyze concentration (e.g., HPLC)

Calculate solubility from standard curve

Click to download full resolution via product page

Caption: Experimental workflow for determining TCO-PEG8-amine solubility.

Logical Relationships in Bioconjugation
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The utility of TCO-PEG8-amine lies in its dual reactivity, enabling a two-step bioconjugation

strategy. This logical workflow is critical for its application in drug development and research.

Step 1: Amine Conjugation

Step 2: Bioorthogonal Ligation

Biomolecule with Amine (e.g., Protein)

TCO-functionalized Biomolecule

Amide Bond Formation

TCO-PEG8-amine

Final Bioconjugate

Diels-Alder Cycloaddition

Tetrazine-labeled Molecule (e.g., Drug, Dye)

Click to download full resolution via product page

Caption: Logical workflow for a two-step bioconjugation using TCO-PEG8-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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